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Compound of Interest

Compound Name: D-Galacturonic acid hydrate

Cat. No.: B15588529

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of D-
Galacturonic acid hydrate in various solvents. The information is intended to assist
researchers, scientists, and professionals in drug development in understanding the
physicochemical properties of this important monosaccharide. D-Galacturonic acid is the main
component of pectin, a complex carbohydrate found in the cell walls of plants.[1] Its solubility is
a critical factor in its biological activity, formulation, and delivery.

Quantitative Solubility Data

The solubility of D-Galacturonic acid hydrate has been reported in a range of common
laboratory solvents. The following table summarizes the available quantitative data. It is
important to note that variations in reported solubility values may arise from differences in
experimental conditions, such as temperature, pH, and the use of physical methods like
sonication to enhance dissolution.
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Molar
Solvent Reported Solubility Concentration Notes

(approx.)

Ultrasonic assistance
Water 125 mg/mL][2] 589.21 mM[2] was noted to be
required.[2]

Calculated from a
5.3 mg/mL 25 mM protocol for preparing
a 2.5 mM solution.[3]

Phosphate-Buffered

_ 100 mg/mL[2] 471.36 mM[2]
Saline (PBS, pH 7.2)

5 mg/mL[4][5] 23.57 mM

Ultrasonic assistance

Dimethyl Sulfoxide
125 mg/mL|[2] 589.21 mM[2] was noted to be

(DMSO) .
required.[2]
42 mg/mL[6] 197.97 mM[6]
5 mg/mL[4][5] 23.57 mM
Ethanol 42 mg/mL[6] 197.97 mM
Slightly soluble in hot Qualitative
ethanol[7][8] description.
Practically insoluble[7] Qualitative
Ether - o
[8] description.

Experimental Protocols for Solubility Determination

The determination of solubility is a fundamental experimental procedure in chemistry and
pharmacology. The following outlines a generalized protocol for assessing the solubility of a
solid compound like D-Galacturonic acid hydrate, based on common laboratory practices.

Qualitative Solubility Assessment

This initial step provides a general understanding of the compound's solubility characteristics.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.medchemexpress.com/d-galacturonic-acid-hydrate.html
https://www.medchemexpress.com/d-galacturonic-acid-hydrate.html
https://www.medchemexpress.com/d-galacturonic-acid-hydrate.html
https://prod-docs.megazyme.com/documents/Data_Sheet/P-PGACIT-10G_DATA.pdf
https://www.medchemexpress.com/d-galacturonic-acid-hydrate.html
https://www.medchemexpress.com/d-galacturonic-acid-hydrate.html
https://www.biomol.com/de/produkte/chemikalien/biochemikalien/d-galacturonic-acid-hydrate-cay34416-5
https://www.caymanchem.com/product/34416/d-galacturonic-acid-hydrate
https://www.medchemexpress.com/d-galacturonic-acid-hydrate.html
https://www.medchemexpress.com/d-galacturonic-acid-hydrate.html
https://www.medchemexpress.com/d-galacturonic-acid-hydrate.html
https://www.selleckchem.com/products/d-galacturonic-acid-monohydrate.html
https://www.selleckchem.com/products/d-galacturonic-acid-monohydrate.html
https://www.biomol.com/de/produkte/chemikalien/biochemikalien/d-galacturonic-acid-hydrate-cay34416-5
https://www.caymanchem.com/product/34416/d-galacturonic-acid-hydrate
https://www.selleckchem.com/products/d-galacturonic-acid-monohydrate.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB9351325_EN.htm
https://www.drugfuture.com/chemdata/d-galacturonic-acid.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB9351325_EN.htm
https://www.drugfuture.com/chemdata/d-galacturonic-acid.html
https://www.benchchem.com/product/b15588529?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Procedure:

o Place a small, pre-weighed amount of D-Galacturonic acid hydrate (e.g., 10 mg) into a
clean, dry test tube.

o Add a measured volume of the desired solvent (e.g., 1 mL) in small portions.
o After each addition, vigorously agitate the mixture for a set period (e.g., 60 seconds).
o Visually inspect the solution to determine if the solid has completely dissolved.

o If the solid dissolves, the compound is considered soluble in that solvent under the tested
conditions. If a significant portion of the solid remains, it is considered insoluble or
sparingly soluble.

o For water-soluble compounds, the pH of the resulting solution can be tested using litmus
paper or a pH meter to identify acidic or basic properties.[8]

Quantitative Solubility Determination (Shake-Flask
Method)

This method is widely used to determine the equilibrium solubility of a compound in a specific
solvent at a given temperature.

e Procedure:

o Add an excess amount of D-Galacturonic acid hydrate to a known volume of the solvent
in a sealed vial or flask. This ensures that a saturated solution is formed.

o Agitate the mixture at a constant temperature for an extended period (e.g., 24-48 hours) to
ensure that equilibrium is reached. A shaker or rotator in a temperature-controlled
environment is ideal.

o After reaching equilibrium, allow the undissolved solid to settle.

o Carefully withdraw a known volume of the supernatant (the clear liquid above the solid). It
is crucial to avoid disturbing the undissolved solid. Filtration or centrifugation can be used
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to ensure the sample is free of solid particles.

o Analyze the concentration of D-Galacturonic acid hydrate in the supernatant using a
suitable analytical technique. Common methods include:

» High-Performance Liquid Chromatography (HPLC): Provides accurate and specific

guantification.

» Spectrophotometry: Can be used if the compound has a chromophore or can be
derivatized to absorb light at a specific wavelength.

» Gravimetric Analysis: Involves evaporating the solvent from a known volume of the
supernatant and weighing the remaining solid.

Visualizing the Experimental Workflow

The following diagram, generated using the DOT language, illustrates the logical flow of a
typical solubility determination experiment.

Analyze concentration
of supernatant
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(centrifugeffilter)
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known volume of solvent

Quantitative Determination (Shake-Flask) |

= Determine solubility
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Caption: A flowchart illustrating the key steps in qualitative and quantitative solubility

determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. D-Galacturonic acid - Wikipedia [en.wikipedia.org]
e 2. medchemexpress.com [medchemexpress.com]
¢ 3. prod-docs.megazyme.com [prod-docs.megazyme.com]

e 4. D-Galacturonic Acid (hydrate) | CAS 91510-62-2 | Cayman Chemical | Biomol.de
[biomol.com]

e 5. caymanchem.com [caymanchem.com]

e 6. selleckchem.com [selleckchem.com]

e 7. D-GALACTURONIC ACID CAS#: 685-73-4 [m.chemicalbook.com]
o 8. D-Galacturonic Acid [drugfuture.com]
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Acid Hydrate]. BenchChem, [2025]. [Online PDF]. Available at:
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different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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